Cas no 899959-65-0 (ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899959-65-0
• MF: C₂₀H₁₇ClN₂O₆S
• MW: 448.876783132553
• CID: 5490561
• Update Time: 2025-05-25

ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 4-[[(3-chlorophenyl)sulfonyl]oxy]-1,6-dihydro-1-(4-methylphenyl)-6-oxo-, ethyl ester
• ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H17ClN2O6S/c1-3-28-20(25)19-17(29-30(26,27)16-6-4-5-14(21)11-16)12-18(24)23(22-19)15-9-7-13(2)8-10-15/h4-12H,3H2,1-2H3
• InChI Key： HIMVBPBJUZGFLR-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OS(C1=CC=CC(Cl)=C1)(=O)=O

Additional information on ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(3-Chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate: A Comprehensive Overview

Ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a complex organic compound with the CAS registry number 899959-65-0. This compound belongs to the class of sulfonamides and features a dihydropyridazine ring system, which is a six-membered ring containing two nitrogen atoms and one oxygen atom. The structure of this compound is characterized by the presence of a sulfonyl group attached to a chlorobenzene moiety, an ethyl ester group, and a methyl-substituted phenyl group. These structural features make it a potential candidate for various applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of Ethyl 4-(3-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key steps in the synthesis process.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The dihydropyridazine ring system is known for its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Studies have shown that Ethyl 4-(3-chlorobenzenesulfonyl)oxy... exhibits moderate inhibitory activity against several protein kinases, making it a valuable lead compound for further optimization in drug discovery programs.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The presence of electron-withdrawing groups, such as the sulfonyl and ester functionalities, contributes to the molecule's electronic properties, which can be exploited in the design of advanced materials like organic semiconductors and optoelectronic devices.

Recent research has focused on understanding the photophysical properties of Ethyl 4-(3-chlorobenzenesulfonyl)oxy.... By incorporating this compound into thin-film transistor (TFT) devices, scientists have demonstrated its ability to enhance charge transport efficiency. These findings suggest that the compound could play a role in the development of next-generation display technologies and flexible electronics.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that Ethyl 4-(3-chlorobenzenesulfonyl)oxy... exhibits low toxicity towards aquatic organisms, which aligns with its potential use in agrochemical formulations where environmental safety is a critical consideration.

In conclusion, Ethyl 4-(3-chlorobenzenesulfonyl)oxy... represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to contribute significantly to advancements in pharmaceuticals, materials science, and environmental chemistry.